Cas no 64044-51-5 (D-Lactose Monohydrate)

• Product Name: D-Lactose Monohydrate
• CAS No: 64044-51-5
• MF: C₁₂H₂₄O₁₂
• MW: 360.311765670776
• MDL: MFCD00166994
• CID: 58120
• PubChem ID: 165841846
• Update Time: 2025-04-18

D-Lactose Monohydrate Chemical and Physical Properties

Names and Identifiers

• D-Glucopyranose, 4-O-beta-D-galactopyranosyl-, monohydrate
• Lactose monohydrate
• alpha-D-Lactose monohydrate
• D-(+)-Lactose Monohydrate
• D-Lactose monohydrate
• Lactose (Monohydrate)
• LACTOSE extrapure AR
• LACTOSE MONO
• LACTOSE MONOHYDRATE NF
• lactose monohydrate,acs
• LACTOSE,MONOHYDRATE,FCC
• Spray dried lactose
• SUGAR MILK
• β-D-Gal-(1→4)-D-Glc
• 4-O-beta-Galactopyranosyl-D-glucose hydrate
• a-D-Lactose monohydrate
• alpha-D-Lactose monohydrate, ACS
• (3R,6S)-2-(Hydroxymethyl)-6-[(3S,6S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-trio
• Pharmatose DCL 14
• D-Glucose, 4-O-beta-D-galactopyranosyl-, monohydrate
• Lactose(Monohydrate)
• alpha -lactose monohydrate
• Q27277391
• alpha-lactose hydrate
• .alpha.-D-Glucopyranose, 4-O-.beta.-D-galactopyranosyl-, monohydrate
• Lactose (TN)
• Supertab 14sd
• NSC-760401
• Lactose, monohydrate
• alpha-Lactose monohydrate, BioXtra, >=99% total lactose basis (GC)
• Lactopress
• Pharmatose dcl 11
• LACTOSE MONOHYDRATE [EP MONOGRAPH]
• LACTOSUM, MONOHYDRATE [WHO-IP LATIN]
• Supertab 30gr
• 5989-81-1
• NS00099491
• Lactopress spray dried
• Lactochem
• CHEBI:189432
• Wynhale
• Lactose monohydrate [NF]
• 4-O-A-D-Galactopyranosyl-D-glucose
• alpha-D-Glucopyranose, 4-O-beta-D-galactopyranosyl-, monohydrate
• NSC 760401
• a-D-Glucopyranose, 4-O-b-D-galactopyranosyl-, monohydrate
• MALONICACIDDISODIUMSALTMONOHYDRATE
• SCHEMBL16787
• Lactose, hydrous
• AKOS015896871
• alpha-4-O-(beta-D-galactopyranosido)-D-glucopyranose
• Pharmaose
• Inhalac 120 (contains b anomer)
• Lactose fastflo 316
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-{[(2R,3S,4R,5R,6S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy}oxane-3,4,5-triol hydrate
• Microtose
• alpha-D-Glucopyranose, 4-O-beta-D-galactopyranosyl-, hydrate
• D-Glucose, 4-O-.beta.-D-galactopyranosyl-, monohydrate
• alpha-Lactose, analytical standard
• Lactose (JP17)
• .alpha.-D-Glucopyranose, 4-O-.beta.-D-galactopyranosyl-, hydrate (1:1)
• 64044-51-5
• HY-W087904
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-[(2R,3S,4R,5R,6S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol;hydrate
• Wyndale
• 4-O-beta-D-Galactopyranosyl-alpha-D-glucose
• PHARMATOSE DCL II [II]
• Lactose hydrous
• LACTOSE MONOHYDRATE [II]
• 66857-12-3
• Respitose
• Supertab 11sd
• a-Lactose monohydrate
• A-Lactose (hydrate)
• LACTOSE HYDRATE [JAN]
• EWQ57Q8I5X
• alpha-Lactose monohydrate, >=99% total lactose basis (GC)
• LACTOSE MONOHYDRATE [USP-RS]
• alpha-Lactose monohydrate, suitable for cell culture, BioReagent
• lactose hydrate
• Supertab 50 odt
• FS-3862
• DTXSID1052828
• Spherolac 100
• Supertab 11sd nz
• Lactohale
• A-D-galactopyranosyl-, hydrate(1:1)
• Lactose monohydrate (NF)
• CS-0128727
• A-D-Glucopyranose, 4-O-
• UNII-EWQ57Q8I5X
• WSVLPVUVIUVCRA-KPKNDVKVSA-N
• D03226
• Pharmatose
• /b-D-galactopyranosyl-(1,4)-D-glucose monhydrate
• alpha-Lactose (hydrate)
• LACTOSE MONOHYDRATE [WHO-IP]
• alpha-Lactose monohydrate
• -D-Glucopyranose, 4-O-BATE-D-galactopyranosyl-, hydrate(1:1)
• LACTOSE, HYDROUS [II]
• E80712
• EN300-1608278
• 10039-26-6
• Pharmatose dcl ii
• (2S,3R,4R,5S,6R)-6-(Hydroxymethyl)-5-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2,3,4-triol hydrate
• LACTOSE,MONOHYDRATE
• D-Lactose Monohydrate

• MDL： MFCD00166994
• Inchi： 1S/C12H22O11.H2O/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17;/h3-20H,1-2H2;1H2/t3-,4-,5+,6+,7-,8-,9-,10-,11+,12+;/m1./s1
• InChI Key： WSVLPVUVIUVCRA-KPKNDVKVSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O.O
• BRN： 3768231

Computed Properties

• Exact Mass: 360.12700
• Monoisotopic Mass: 360.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 191

Experimental Properties

• Color/Form: Solids
• Density: 1.525
• Melting Point: 219 °C (dec.)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.652
• PH: 3.5-6.0 (25℃, 0.5M in H2O)
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: Soluble in water (warm) (0.1 g/mL), and ethanol (very slightly soluble). Insoluble in chloroform, and ether.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 198.76000
• LogP: -5.46150
• Merck: 5343
• Optical Activity: [α]20/D +52±2°, 22 hr, c = 10% in H2O
• Solubility: Not determined
• Vapor Pressure: No data available

D-Lactose Monohydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3
• RTECS：OD9625000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides